5-(benzimidazol-1-ylmethyl)-N-(oxan-4-yl)-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-(benzimidazol-1-ylmethyl)-N-(oxan-4-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H18N4O3/c22-17(19-12-5-7-23-8-6-12)15-9-13(24-20-15)10-21-11-18-14-3-1-2-4-16(14)21/h1-4,9,11-12H,5-8,10H2,(H,19,22)
• InChI Key: IJWCKGORZMOLQA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC(=O)C2=NOC(=C2)CN3C=NC4=CC=CC=C43
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

5-(benzimidazol-1-ylmethyl)-N-(oxan-4-yl)-1,2-oxazole-3-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research This compound features a benzimidazole moiety linked to an oxazole ring, with an oxan-4-yl group attached to the nitrogen atom of the oxazole ring

Preparation Methods

The synthesis of 5-(benzimidazol-1-ylmethyl)-N-(oxan-4-yl)-1,2-oxazole-3-carboxamide typically involves multi-step organic reactions. The synthetic route often starts with the preparation of benzimidazole derivatives, followed by the formation of the oxazole ring through cyclization reactions. The final step involves the introduction of the oxan-4-yl group to the nitrogen atom of the oxazole ring. Reaction conditions may include the use of specific catalysts, solvents, and temperature control to ensure the desired product yield and purity. Industrial production methods may involve scaling up these reactions using continuous flow reactors and optimizing reaction parameters for large-scale synthesis.

Chemical Reactions Analysis

5-(benzimidazol-1-ylmethyl)-N-(oxan-4-yl)-1,2-oxazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other groups. Common reagents for these reactions include halogens, acids, and bases.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield corresponding carboxylic acids and amines.

Scientific Research Applications

5-(benzimidazol-1-ylmethyl)-N-(oxan-4-yl)-1,2-oxazole-3-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential as a biochemical probe to investigate cellular processes and protein interactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for treating various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-(benzimidazol-1-ylmethyl)-N-(oxan-4-yl)-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The benzimidazole moiety is known to bind to DNA and proteins, potentially inhibiting their function. The oxazole ring may interact with enzymes and receptors, modulating their activity. The oxan-4-yl group can enhance the compound’s solubility and bioavailability, facilitating its cellular uptake and distribution.

Comparison with Similar Compounds

5-(benzimidazol-1-ylmethyl)-N-(oxan-4-yl)-1,2-oxazole-3-carboxamide can be compared with similar compounds such as:

Benzimidazole derivatives: These compounds share the benzimidazole moiety and are known for their biological activity and therapeutic potential.

Oxazole derivatives: Compounds with an oxazole ring are studied for their chemical reactivity and applications in material science.

Carboxamide compounds: These compounds contain the carboxamide functional group and are used in various industrial and pharmaceutical applications.

The uniqueness of 5-(benzimidazol-1-ylmethyl)-N-(oxan-4-yl)-1,2-oxazole-3-carboxamide lies in its combined structural features, which confer distinct chemical and biological properties, making it a valuable compound for research and development.